[(1,3-thiazol-2-yl)carbamoyl]methyl furan-2-carboxylate

• IUPAC Name: [2-oxo-2-(1,3-thiazol-2-ylamino)ethyl] furan-2-carboxylate
• InChI: InChI=1S/C10H8N2O4S/c13-8(12-10-11-3-5-17-10)6-16-9(14)7-2-1-4-15-7/h1-5H,6H2,(H,11,12,13)
• InChI Key: YEFBTZXMPPGJTC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OCC(=O)NC2=NC=CS2
• Molecular Formula: C10H8N2O4S
• Molecular Weight: 252.25 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. Thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Synthesis Analysis

The synthesis of thiazole-based compounds has been increasing steadily due to their utility in various fields. For instance, Guzeldemirci and Kucukbasmac synthesized a series of 2-alkyl/arylamino-5-((6-(4 bromo phenyl) imidazo[2,1-b]thiazol-3-yl) methyl)-1,3,4-thiadiazoles derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit key enzymes or proteins, disrupt cell membrane integrity, or interfere with DNA synthesis .

Biochemical Pathways

Given the broad range of biological activities associated with thiazole derivatives, it can be inferred that this compound may influence multiple biochemical pathways .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their chemical structure .

Result of Action

Thiazole derivatives have been associated with a range of effects, such as antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of thiazole derivatives .

Advantages and Limitations for Lab Experiments

[(1,3-thiazol-2-yl)carbamoyl]methyl furan-2-carboxylate is a versatile reagent for a variety of organic transformations, and it is relatively easy to synthesize. It is also relatively stable and can be stored for long periods of time. However, it is also toxic and should be handled with caution. Additionally, it is not very soluble in water, which can limit its use in certain reactions.

Future Directions

There are a number of potential future directions for research involving [(1,3-thiazol-2-yl)carbamoyl]methyl furan-2-carboxylate. For example, further research could be conducted to explore the potential applications of this compound in the synthesis of novel pharmaceuticals or agrochemicals. Additionally, further research could be conducted to explore the potential of this compound as a catalyst in the synthesis of heterocyclic compounds. Furthermore, further research could be conducted to explore the potential of this compound as a modulator of various biochemical and physiological processes. Finally, further research could be conducted to explore the potential of this compound as a reagent for a variety of organic transformations.

Synthesis Methods

[(1,3-thiazol-2-yl)carbamoyl]methyl furan-2-carboxylate can be synthesized through a variety of methods, including the reaction of thiocyanates with aldehydes or ketones, the reaction of isothiocyanates with aldehydes or ketones, the reaction of thioamides with aldehydes or ketones, and the reaction of thioureas with aldehydes or ketones. The synthesis of this compound can also be achieved through the reaction of thioamides with isocyanates, the reaction of thioureas with isocyanates, and the reaction of thiocyanates with isocyanates. In addition, this compound can be synthesized from thiourea and acrylonitrile, thiourea and acrylonitrile derivatives, thiourea and acrylonitrile derivatives, and thiourea and acrylonitrile derivatives.

Scientific Research Applications

[(1,3-thiazol-2-yl)carbamoyl]methyl furan-2-carboxylate has been widely used in the fields of medicinal chemistry, organic synthesis, and biochemistry. In particular, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been used as a catalyst in the synthesis of heterocyclic compounds and in the synthesis of polymers. In addition, it has been used in the synthesis of polysaccharides, polyamides, polyesters, and polyurethanes. It has also been used in the synthesis of polymers, such as polystyrene, polyethylene, polypropylene, and polyvinyl chloride.